![molecular formula C11H19NO6 B2949696 Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate CAS No. 2089257-27-0](/img/structure/B2949696.png)
Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Synthesis of Antibiotics
Oxalic acid and tert-butyl 2-(azetidin-3-yl)acetate have been utilized in the synthesis of new classes of beta-lactam antibiotics, showing significant activity predominantly against Gram-negative bacteria. This research highlights the potential of these compounds in developing heteroatom-activated beta-lactam antibiotics for improved antimicrobial efficacy (S. Woulfe & M. Miller, 1985).
Organic Synthesis Enhancements
An efficient method for the synthesis of N-tert-butyl amides using oxalic acid dihydrate in solvent-free conditions was developed, showing the versatility of oxalic acid in organic synthesis. This method is particularly noteworthy for its environmental benefits and practicality in synthesizing tert-butyl carbocation sources (M. Mokhtary & Seyedeh Khadijeh Nasernezhad, 2014).
Environmental Applications
The degradation of tert-butyl alcohol in aqueous solutions was significantly enhanced by an O3/UV process, with oxalic acid being one of the primary degradation products. This study provides valuable insights into the environmental fate and treatment options for tert-butyl alcohol in water (T. Garoma & M. D. Gurol, 2004).
Medicinal Chemistry Advancements
Oxetan-3-yl and azetidin-3-yl substituents, integrated into aromatic systems through a nickel-mediated alkyl-aryl Suzuki coupling, have been identified as privileged motifs in medicinal chemistry. This technique offers a streamlined approach to incorporating these motifs into complex molecules, potentially opening up new avenues in drug discovery (M. Duncton et al., 2008).
Biofuel Production
In the quest for sustainable energy sources, oxalic acid was utilized to pretreat agricultural lignocellulosic biomass (specifically corncobs) for bioethanol production. This pretreatment significantly improved the yield of fermentable sugars, demonstrating the potential of oxalic acid in enhancing biofuel production processes (Jae-Won Lee et al., 2011).
Mechanism of Action
Target of Action
It’s known that azetidine derivatives are used for a wide variety of natural and synthetic products exhibiting a variety of biological activities .
Mode of Action
The compound is synthesized through a DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles to yield the target functionalised 3-substituted 3-(acetoxymethyl)azetidines .
properties
IUPAC Name |
tert-butyl 2-(azetidin-3-yl)acetate;oxalic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.C2H2O4/c1-9(2,3)12-8(11)4-7-5-10-6-7;3-1(4)2(5)6/h7,10H,4-6H2,1-3H3;(H,3,4)(H,5,6) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCEHRKLZEXDMQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CC1CNC1.C(=O)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H19NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate | |
CAS RN |
2089257-27-0 |
Source
|
Record name | oxalic acid; tert-butyl 2-(azetidin-3-yl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.